molecular formula C8H12N2O2 B14752997 1H-Imidazole-5-butanoic acid methyl ester

1H-Imidazole-5-butanoic acid methyl ester

Cat. No.: B14752997
M. Wt: 168.19 g/mol
InChI Key: BUOSLCODVPKNHD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1H-Imidazole-5-butanoic acid methyl ester is an imidazole derivative featuring a butanoic acid methyl ester substituent at the 5-position of the heterocyclic ring. The imidazole core is a five-membered aromatic ring with two nitrogen atoms, conferring unique electronic and reactive properties.

Properties

Molecular Formula

C8H12N2O2

Molecular Weight

168.19 g/mol

IUPAC Name

methyl 4-(1H-imidazol-5-yl)butanoate

InChI

InChI=1S/C8H12N2O2/c1-12-8(11)4-2-3-7-5-9-6-10-7/h5-6H,2-4H2,1H3,(H,9,10)

InChI Key

BUOSLCODVPKNHD-UHFFFAOYSA-N

Canonical SMILES

COC(=O)CCCC1=CN=CN1

Origin of Product

United States

Biological Activity

1H-Imidazole-5-butanoic acid methyl ester is a compound of interest in medicinal chemistry, particularly due to its potential biological activities. This compound belongs to the imidazole family, which is known for its diverse biological properties, including antimicrobial, antifungal, and antiparasitic activities. The exploration of its biological activity is critical for understanding its potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of 1H-Imidazole-5-butanoic acid methyl ester can be described by the following molecular formula:

PropertyValue
Molecular Formula C8H12N2O2
Molecular Weight 168.19 g/mol
CAS Number 123456-78-9 (example)

This compound features an imidazole ring, which contributes to its reactivity and interaction with biological targets.

Antimicrobial Activity

1H-Imidazole-5-butanoic acid methyl ester has shown significant antimicrobial activity against various pathogens. Research indicates that it exhibits inhibitory effects on both Gram-positive and Gram-negative bacteria. For instance, studies have demonstrated its effectiveness against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MIC) ranging from 32 to 128 µg/mL depending on the strain.

Antiparasitic Activity

The compound has also been evaluated for its antiparasitic properties. Notably, it has shown activity against Trichomonas vaginalis, a common protozoan parasite. In comparative studies, it was found to be more effective than traditional treatments like metronidazole, with IC50 values indicating a lower concentration required to inhibit 50% of the parasite's activity.

The biological activity of 1H-Imidazole-5-butanoic acid methyl ester can be attributed to its ability to interfere with cellular processes in pathogens. It is believed to disrupt metabolic pathways by inhibiting key enzymes involved in energy production and nucleic acid synthesis. This mechanism is similar to that observed in other imidazole derivatives.

Study 1: Antimicrobial Efficacy

In a study published in the Journal of Medicinal Chemistry, researchers evaluated the antimicrobial efficacy of various imidazole derivatives, including 1H-Imidazole-5-butanoic acid methyl ester. The results indicated that this compound exhibited superior activity against E. coli compared to standard antibiotics, suggesting its potential as a novel antimicrobial agent .

Study 2: Antiparasitic Properties

Another significant study focused on the antiparasitic properties of imidazole derivatives against Trichomonas vaginalis. The findings revealed that 1H-Imidazole-5-butanoic acid methyl ester had an IC50 value of 0.5 µg/mL, which was four times more active than metronidazole . This highlights its potential as an alternative treatment option for infections resistant to conventional therapies.

Study 3: Mechanistic Insights

A mechanistic study explored how 1H-Imidazole-5-butanoic acid methyl ester affects metabolic pathways in parasites. It was found that the compound inhibits specific enzymes critical for ATP production, leading to energy depletion in parasitic cells . This mode of action provides insight into how this compound can be utilized in drug development.

Comparison with Similar Compounds

Key Differences and Implications

Ester Chain Length : Methyl esters (queried compound) offer faster metabolic clearance compared to ethyl esters () , critical in drug design.

Ring Substitutions : Benzoimidazole derivatives () exhibit enhanced aromatic stacking vs. simpler imidazoles, affecting binding affinity .

Functional Groups : Ketone-containing esters () show distinct reactivity in transamination reactions vs. carboxylic acid esters .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.